Cas no 321162-58-7 (Ethyl 4-cyano-3-nitrobenzoate)

• Product Name: Ethyl 4-cyano-3-nitrobenzoate
• CAS No: 321162-58-7
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 293416
• PubChem ID: 24721481
• Update Time: 2025-04-19

Ethyl 4-cyano-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-nitrobenzoate
• Benzoic acid, 4-cyano-3-nitro-, ethyl ester
• ETHYL-4-CYANO-3-NITROBENZOATE
• 4-cyano-3-nitrobenzoic acid ethyl ester
• Ethyl 4-cyano-3-nitro-benzoate
• ETHYL4-CYANO-3-NITROBENZOATE
• DTXSID40641052
• SCHEMBL4181730
• 321162-58-7
• MGNXPEPCKZZLQP-UHFFFAOYSA-N
• CS-0450999
• A821135

• Inchi： 1S/C10H8N2O4/c1-2-16-10(13)7-3-4-8(6-11)9(5-7)12(14)15/h3-5H,2H2,1H3
• InChI Key： MGNXPEPCKZZLQP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C#N)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 220.04800
• Monoisotopic Mass: 220.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 400.79 °C at 760 mmHg
• Flash Point: 196.191 °C
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),
• PSA: 95.91000
• LogP: 2.16638

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives